Cas no 494210-69-4 (2-[(Tert-butoxycarbonyl)amino]-3-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)propanoic acid)

• Product Name: 2-[(Tert-butoxycarbonyl)amino]-3-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)propanoic acid
• CAS No: 494210-69-4
• MF: C₁₃H₂₃NO₆S
• MW: 321.389823198318
• CID: 331555
• PubChem ID: 2734588
• Update Time: 2025-04-19

2-[(Tert-butoxycarbonyl)amino]-3-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(Tert-butoxycarbonyl)amino]-3-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)propanoic acid
• 2H-Thiopyran-4-propanoicacid, a-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-,1,1-dioxide
• 3-(1,1-dioxothian-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• 2-[(tert-butoxycarbonyl)amino]-3-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)propanoicacid
• 494210-69-4
• 2-N-Boc-amino-3[4-(1,1-dioxo-tetrahydro-thiopyranyl)!propionic acid,95
• AB12402
• 2-TERT-BUTOXYCARBONYLAMINO-3-(1,1-DIOXO-HEXAHYDRO-THIOPYRAN-4-YL)-PROPIONIC ACID

• Inchi： 1S/C13H23NO6S/c1-13(2,3)20-12(17)14-10(11(15)16)8-9-4-6-21(18,19)7-5-9/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： WEZSJVSSKRTVPS-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(C(=O)O)NC(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 321.12500
• Monoisotopic Mass: 320.116783
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 1.7
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: Not available
• Boiling Point: 556.3°Cat760mmHg
• Flash Point: 290.3°C
• PSA: 118.15000
• LogP: 2.65090
• Solubility: Not available

2-[(Tert-butoxycarbonyl)amino]-3-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)propanoic acid Security Information

• Storage Condition：Freezer (-20 ° C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives